N-(tert-butyl)-2-[4-(2-methylbenzoyl)piperazin-1-yl]-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine

• IUPAC Name: 5-amino-1-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]-N-[4-(trifluoromethyl)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C22H19F3N6O2/c1-12-3-5-14(6-4-12)21-28-17(13(2)33-21)11-31-19(26)18(29-30-31)20(32)27-16-9-7-15(8-10-16)22(23,24)25/h3-10H,11,26H2,1-2H3,(H,27,32)
• InChI Key: IWYFEQVXEUAUJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C(=C(N=N3)C(=O)NC4=CC=C(C=C4)C(F)(F)F)N
• Molecular Formula: C22H19F3N6O2
• Molecular Weight: 456.4 g/mol
• CAS No.: 1115966-98-7

Description

N-(tert-butyl)-2-[4-(2-methylbenzoyl)piperazin-1-yl]-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-5-amine is a useful research compound. Its molecular formula is C22H19F3N6O2 and its molecular weight is 456.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• A study focused on the synthesis of novel 1,3,4-thiadiazole amide compounds containing piperazine, a structure related to the specified compound, demonstrated significant inhibitory effects on certain bacterial strains and showed potential antiviral activity (Xia, 2015).

Antimicrobial Properties

• Research on 1,2,4-Triazine and Thiadiazoles based derivatives, which are chemically similar, revealed substantial antimicrobial activity against various bacterial strains, indicating potential applications in treating infections (Malik & Patel, 2017).

Chemical Synthesis and Characterization

• A study on bis(1,3,4-thiadiazolo)-1,3,5-triazinium halides provided insights into the synthesis of highly substituted guanidines and bis(azolyl)alkanes, which are structurally related and highlight the complexity of synthesizing such compounds (Wermann, Walther, & Anders, 2002).

Antituberculosis and Antimicrobial Evaluation

• A series of compounds containing the imidazo[2,1-b]thiazole moiety, closely related to the specified compound, were synthesized and evaluated for their antibacterial and antifungal activities, as well as antituberculosis activity against Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010).

Crystal Structure and Biological Evaluation

• The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a compound with a similar structure, was performed, and its crystal structure was determined, providing insights into the molecular configuration and potential biological activities (Sanjeevarayappa et al., 2015).